Cas no 23160-99-8 (4H-1,2,4-Triazole-3,4-diamine hydrobromide)

4H-1,2,4-Triazole-3,4-diamine hydrobromide is a heterocyclic organic compound featuring a triazole core with amine functional groups. Its hydrobromide salt form enhances stability and solubility, making it suitable for synthetic applications in pharmaceuticals and agrochemicals. The compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of antifungal, antibacterial, and antiviral agents. Its well-defined structure and high purity ensure consistent reactivity in nucleophilic substitution and condensation reactions. The hydrobromide counterion further facilitates handling and storage under standard laboratory conditions. This compound is valued for its role in medicinal chemistry research and fine chemical synthesis.
4H-1,2,4-Triazole-3,4-diamine hydrobromide structure
23160-99-8 structure
Product Name:4H-1,2,4-Triazole-3,4-diamine hydrobromide
CAS No:23160-99-8
MF:C2H6BrN5
MW:180.006537914276
CID:1413354
PubChem ID:12217044
Update Time:2025-05-20

4H-1,2,4-Triazole-3,4-diamine hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole-3,4-diamine, monohydrobromide
    • 3,4-diamino-1,2,4-triazole hydrobromide
    • 4H-1,2,4-triazole-3,4-diamine hydrobromide
    • NE32642
    • Z85957258
    • 4H-1,2,4-triazole-3,4-diaminehydrobromide
    • AKOS026745129
    • 23160-99-8
    • CS-0225375
    • EN300-12360
    • G22388
    • MFCD06675577
    • 1,2,4-triazole-3,4-diamine;hydrobromide
    • 4H-1,2,4-Triazole-3,4-diamine hydrobromide
    • MDL: MFCD06675577
    • Inchi: 1S/C2H5N5.BrH/c3-2-6-5-1-7(2)4;/h1H,4H2,(H2,3,6);1H
    • InChI Key: WSWJCUIRWLJNOU-UHFFFAOYSA-N
    • SMILES: Br.N1(C=NN=C1N)N

Computed Properties

  • Exact Mass: 178.98066 g/mol
  • Monoisotopic Mass: 178.98066 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 63.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 180.01
  • Topological Polar Surface Area: 82.8

Experimental Properties

  • Color/Form: NA
  • Melting Point: N/A℃
  • Flash Point: 329.6±31.5 °C

4H-1,2,4-Triazole-3,4-diamine hydrobromide Security Information

4H-1,2,4-Triazole-3,4-diamine hydrobromide Pricemore >>

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Additional information on 4H-1,2,4-Triazole-3,4-diamine hydrobromide

4H-1,2,4-Triazole-3,4-diamine Hydrobromide: A Comprehensive Overview

The compound 4H-1,2,4-Triazole-3,4-diamine hydrobromide (CAS No. 23160-99-8) is a significant chemical entity with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in a five-membered ring. The presence of the hydrobromide counterion makes this compound particularly useful in certain chemical reactions and formulations. Recent advancements in synthetic chemistry have further highlighted its potential in drug discovery and materials science.

The structure of 4H-1,2,4-Triazole-3,4-diamine hydrobromide is characterized by its unique arrangement of nitrogen atoms and the presence of two amino groups (-NH2) on the triazole ring. This structural feature contributes to its high reactivity and ability to form stable complexes with metal ions. In recent studies, researchers have explored its role as a ligand in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis. The ability of this compound to coordinate with transition metals has been a focal point of numerous investigations.

One of the most promising areas of research involving 4H-1,2,4-Triazole-3,4-diamine hydrobromide is its application in medicinal chemistry. The compound has been studied as a potential precursor for the synthesis of bioactive molecules. For instance, recent findings suggest that derivatives of this compound exhibit anti-inflammatory and antioxidant properties. These properties make it a valuable candidate for drug development programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its role in drug discovery, 4H-1,2,4-Triazole-3,4-diamine hydrobromide has found applications in the field of polymer chemistry. Its ability to act as a cross-linking agent has been exploited in the synthesis of novel polymeric materials with improved mechanical and thermal stability. Researchers have reported that incorporating this compound into polymer matrices enhances their resistance to environmental factors such as UV radiation and temperature fluctuations.

The synthesis of 4H-1,2,4-Triazole-3,4-diamine hydrobromide involves a multi-step process that typically begins with the preparation of 1H-1,2,3-triazole derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields.

From an analytical standpoint, the characterization of 4H-1,2,4-Triazole-3,4-diamine hydrobromide has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and bonding interactions within the compound. Furthermore, computational chemistry tools have been employed to predict its electronic properties and reactivity under various conditions.

In conclusion, 4H-1

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